8-chloro-N-(2,5-dimethylphenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide
Overview
Description
8-chloro-N-(2,5-dimethylphenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 8-chloro-N-(2,5-dimethylphenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide involves the inhibition of DNA synthesis and cell division, leading to the suppression of microbial growth and tumor proliferation. It also targets specific enzymes and receptors involved in the inflammatory response, resulting in the reduction of inflammation.
Biochemical and Physiological Effects:
Studies have shown that 8-chloro-N-(2,5-dimethylphenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide has a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 8-chloro-N-(2,5-dimethylphenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide in lab experiments is its broad-spectrum antimicrobial activity, making it a useful tool for studying microbial growth and development. However, its potential cytotoxicity and limited solubility in water can be a limitation for certain experiments.
Future Directions
There are several future directions for the study of 8-chloro-N-(2,5-dimethylphenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide. One potential area of research is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the exploration of its potential as a tool for studying microbial growth and development, as well as its use in the development of new antimicrobial agents. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
In conclusion, 8-chloro-N-(2,5-dimethylphenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide is a chemical compound that has shown promising results in scientific research. Its potential applications in various fields make it a valuable tool for further exploration and development.
Scientific Research Applications
8-chloro-N-(2,5-dimethylphenyl)-2-(2-pyridinyl)-4-quinolinecarboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have antimicrobial, antitumor, and anti-inflammatory properties, making it a promising candidate for the development of new drugs.
properties
IUPAC Name |
8-chloro-N-(2,5-dimethylphenyl)-2-pyridin-2-ylquinoline-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClN3O/c1-14-9-10-15(2)20(12-14)27-23(28)17-13-21(19-8-3-4-11-25-19)26-22-16(17)6-5-7-18(22)24/h3-13H,1-2H3,(H,27,28) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDWROZWCDQLKCF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C2=CC(=NC3=C2C=CC=C3Cl)C4=CC=CC=N4 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-chloro-N-(2,5-dimethylphenyl)-2-(pyridin-2-yl)quinoline-4-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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